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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lead(II) sulfate (PbSO₄), also known by historical names such as milk white, fast white, or

Flemish white, has been utilized as a white pigment in various applications, most notably in

paints and coatings.[1][2][3] While its use has significantly declined due to toxicity concerns

and the advent of superior pigments like titanium dioxide, understanding its properties and

historical application remains crucial for art conservation, historical paint formulation studies,

and specific industrial applications where its unique characteristics may still be of interest.[3]

This document provides detailed application notes and experimental protocols related to the

production and use of lead(II) sulfate as a pigment.

It is important to distinguish between neutral lead(II) sulfate (PbSO₄) and basic lead sulfate

(xPbO·PbSO₄), as the latter was more commonly used in the paint industry due to better

opacity.[1][4] This document will cover both forms where information is available.

Quantitative Data
The following tables summarize the key quantitative properties of lead(II) sulfate and basic

lead sulfate pigments.

Table 1: Physical and Chemical Properties of Lead(II) Sulfate Pigments
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Property
Lead(II) Sulfate
(PbSO₄)

Basic Lead Sulfate Source

Chemical Formula PbSO₄ xPbO·PbSO₄ [2][4]

Molecular Weight (

g/mol )
303.26

Varies with

composition
[2][5]

Density (g/cm³) 6.2 - 6.39 ~6.92 [2][5][6][7][8]

Refractive Index 1.877 - 1.894 Not specified [8]

Melting Point (°C) 1170 977 [2][5][6][7]

Solubility

Insoluble in water and

alcohol; Soluble in

concentrated acids

and ammonium salts.

Slightly soluble in hot

water and acids.
[1][7]

Appearance
White crystalline

powder
White powder [2][5][6][7][8]

Table 2: Pigment Properties
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Property
Lead(II) Sulfate
(PbSO₄)

Basic Lead Sulfate Source

Colour Index Name
Pigment White 3 (PW

3)

Pigment White 2 (PW

2)
[1]

Oil Absorption (g

oil/100g pigment)

Not specified

(generally poor)
15 - 16 [1]

Hiding Power
Generally poor

(crystalline nature)

Better than neutral

PbSO₄, but less than

basic lead carbonate.

[1]

Colorimetric Data

(CIELAB)

Not specified in

literature. Expected to

have high L* value

and near-neutral a*

and b* values.

Not specified in

literature.

Particle Size

Affects hiding power

and tinting strength.

Sub-micron to low

micron range is typical

for pigments.

Finer particle size

leads to higher tinting

strength and hiding

power.

[9]

Experimental Protocols
Caution: Lead compounds are highly toxic. All experimental work should be conducted in a

well-ventilated fume hood with appropriate personal protective equipment (PPE), including

gloves, lab coat, and respiratory protection.

Protocol 1: Synthesis of Lead(II) Sulfate Pigment by
Precipitation
This protocol describes the synthesis of lead(II) sulfate via the reaction of a soluble lead salt

with a sulfate source.

Materials:
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Lead(II) nitrate (Pb(NO₃)₂) or Lead(II) acetate (Pb(CH₃COO)₂)

Sodium sulfate (Na₂SO₄) or dilute Sulfuric acid (H₂SO₄)

Distilled water

Beakers

Stirring rod

Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare a solution of a soluble lead salt, such as 0.5 M lead(II) nitrate, by dissolving the

appropriate amount of the salt in distilled water.

Prepare a solution of a sulfate source, such as 0.5 M sodium sulfate, by dissolving the salt

in distilled water.

Precipitation:

Slowly add the sodium sulfate solution to the lead(II) nitrate solution while continuously

stirring.

A white precipitate of lead(II) sulfate will form immediately.

Continue stirring for 10-15 minutes to ensure the reaction is complete.

Filtration and Washing:

Set up the filtration apparatus.

Pour the mixture containing the precipitate onto the filter paper and apply a vacuum to

separate the solid.
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Wash the precipitate with distilled water to remove any soluble impurities. Repeat the

washing step 2-3 times.

Drying:

Carefully transfer the filtered lead(II) sulfate to a watch glass or evaporating dish.

Dry the precipitate in a drying oven at 100-110°C until a constant weight is achieved.

Grinding (Optional):

For pigment applications, the dried product may require grinding to achieve the desired

particle size and distribution. This can be done using a mortar and pestle or a mechanical

grinder.

Protocol 2: General Procedure for Paint Formulation
This protocol provides a general guideline for incorporating lead(II) sulfate pigment into a

simple oil-based paint.

Materials:

Lead(II) sulfate pigment (prepared as in Protocol 1 or commercially sourced)

Linseed oil (or other drying oil)

Mineral spirits (or other solvent)

Driers (e.g., cobalt naphthenate, manganese naphthenate - use with caution)

Glass slab or muller

Spatula or palette knife

Beaker or container for mixing

Procedure:

Pigment Dispersion (Grinding):
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Place a known amount of lead(II) sulfate pigment onto the glass slab.

Gradually add linseed oil to the pigment while mixing with the spatula. The oil absorption

value (for basic lead sulfate, approx. 15-16 g oil per 100 g pigment) can be used as a

starting point.[1]

Use the muller to grind the pigment and oil together in a circular motion. This process,

known as "wetting out," ensures that each pigment particle is coated with the binder.

Continue grinding until a smooth, uniform paste is formed. The consistency should be stiff

but workable.

Letting Down (Thinning):

Transfer the pigment paste to a mixing container.

Slowly add more linseed oil and mineral spirits to the paste while stirring continuously to

achieve the desired paint consistency.

Adding Driers:

If necessary, add a very small amount of driers to the paint to accelerate the drying time.

Lead pigments themselves have some siccative (drying) properties.

Mix thoroughly to ensure the driers are evenly distributed.

Storage:

Store the prepared paint in an airtight container to prevent it from drying out.

Diagrams
Signaling Pathways and Logical Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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